Cas no 892289-95-1 (tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate)

• Product Name: tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate
• CAS No: 892289-95-1
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 3166223
• PubChem ID: 46506529
• Update Time: 2025-07-21

tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate
• AKOS001765104
• F3411-0142
• tert-butyl 2-phenyl-3-thioxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• BBL006668
• SCHEMBL21296666
• SR-01000121529
• SR-01000121529-1
• STL134115
• BS-3065
• tert-butyl 3-phenyl-2-sulfanylidene-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxylate
• 892289-95-1
• tert-Butyl 2-phenyl-3-thioxo-1,4,8-triazaspiro-[4.5]dec-1-ene-8-carboxylate
• tert-butyl2-phenyl-3-thioxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

• MDL： MFCD14726759
• Inchi： 1S/C18H23N3O2S/c1-17(2,3)23-16(22)21-11-9-18(10-12-21)19-14(15(24)20-18)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,20,24)
• InChI Key： VOIILZQYNUYFSX-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC=CC=2)=NC2(CCN(C(=O)OC(C)(C)C)CC2)N1

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate

Professional Introduction to tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate (CAS No. 892289-95-1)

tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 892289-95-1, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic sulfone derivative exhibits a unique structural framework, combining a triazaspiro system with a phenylsulfanylidene moiety, which positions it as a promising candidate for further exploration in drug discovery and molecular recognition studies.

The molecular architecture of tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate features a spirocyclic core that contributes to its rigidity and potential for binding interactions. The presence of the sulfanylidene functional group introduces electrophilic centers that can engage in various chemical reactions, including nucleophilic additions and cycloadditions, making it a versatile intermediate in synthetic chemistry. Additionally, the triazaspiro scaffold is known for its ability to mimic biological heterocycles, such as purines and pyrimidines, which are essential components of nucleic acids.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecules. Molecular modeling techniques have been employed to predict the binding affinity of tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate to target proteins and enzymes. These studies suggest that the compound may interact with biological macromolecules through multiple non-covalent interactions, including hydrogen bonding, π-stacking, and van der Waals forces. Such interactions are critical for designing molecules with high specificity and efficacy.

The phenyl substituent in the molecule further enhances its potential as a pharmacophore. Phenyl rings are commonly found in biologically active compounds due to their ability to stabilize electron-deficient centers and participate in hydrophobic interactions. In the context of tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate, the phenyl group may contribute to the compound's solubility and bioavailability while also serving as a platform for further derivatization.

In vitro studies have begun to elucidate the biochemical properties of this compound. Initial experiments have demonstrated that tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate exhibits moderate affinity for certain enzymes associated with inflammatory pathways. The sulfone moiety has been shown to modulate enzyme activity by competing with natural substrates or by inducing conformational changes in the active site. These findings align with the growing interest in sulfone derivatives as potential therapeutic agents.

The carboxylate group at the terminal position of the molecule introduces an acidic proton, which can be exploited for pH-dependent drug delivery systems. This feature is particularly relevant for designing prodrugs that release active species under physiological or pathological conditions. Additionally, the carboxylate functionality allows for further chemical modifications via esterification or amidation reactions, expanding the synthetic possibilities for this scaffold.

One of the most exciting aspects of tert-butyl 2-phenyl-3-sulfanylidene-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate is its potential as a building block for more complex molecules. The spirocyclic core provides a stable framework that can be appended with additional functional groups to create libraries of derivatives with tailored properties. High-throughput screening methods combined with structure-based drug design approaches are being employed to identify novel analogs with improved pharmacological profiles.

The synthesis of tert-butyl 2-(Phenyl)-3-(sulfanyliden)-spiro[pyrazolo[3',4':5',6']pyridazine]-7'-carbonyl]butanoic acid (CAS No: 89228995) involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include cyclization reactions to form the spirocyclic core, followed by sulfonation and subsequent carboxylation to introduce the terminal functionalities. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The role of computational tools in optimizing synthetic pathways cannot be overstated. Molecular dynamics simulations have been used to predict reaction mechanisms and identify optimal reaction conditions for key steps in the synthesis of tert-butyl 2-(Phenyl)-3-(sulfanyliden)-spiro[pyrazolo[3',4':5',6']pyridazine]-7'-carbonyl]butanoic acid (CAS No: 89228995). These studies have led to modifications in reaction conditions that enhance product formation while minimizing side reactions.

As research continues to uncover new applications for this class of compounds, collaborations between academic researchers and pharmaceutical companies are becoming increasingly common. Such partnerships aim to accelerate the translation of laboratory discoveries into clinical candidates by leveraging expertise in medicinal chemistry and drug development.

The future prospects for tert-butyl 2-(Phenyl)-3-(sulfanyliden)-spiro[pyrazolo[3',4':5',6']pyridazine]-7'-carbonyl]butanoic acid (CAS No: 89228995) are bright, with ongoing studies exploring its potential in treating neurological disorders and chronic inflammatory conditions. The unique structural features of this compound make it an attractive starting point for developing novel therapeutics that address unmet medical needs.